Cas no 1225525-23-4 (3-(2-aminoethyl)-1-(pyridin-2-yl)methylurea)

• Product Name: 3-(2-aminoethyl)-1-(pyridin-2-yl)methylurea
• CAS No: 1225525-23-4
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• MDL: MFCD16303900
• CID: 5608322
• PubChem ID: 82075936
• Update Time: 2025-06-07

3-(2-aminoethyl)-1-(pyridin-2-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1225525-23-4
• 3-(2-aminoethyl)-1-[(pyridin-2-yl)methyl]urea
• EN300-8620334
• 3-(2-aminoethyl)-1-(pyridin-2-yl)methylurea

• MDL： MFCD16303900
• Inchi： 1S/C9H14N4O/c10-4-6-12-9(14)13-7-8-3-1-2-5-11-8/h1-3,5H,4,6-7,10H2,(H2,12,13,14)
• InChI Key： BFVVHGHXNDEKBK-UHFFFAOYSA-N
• SMILES： O=C(NCC1C=CC=CN=1)NCCN

Computed Properties

• Exact Mass: 194.11676108g/mol
• Monoisotopic Mass: 194.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 80Ų

Additional information on 3-(2-aminoethyl)-1-(pyridin-2-yl)methylurea

Introduction to 3-(2-aminoethyl)-1-(pyridin-2-yl)methylurea (CAS No: 1225525-23-4)

3-(2-aminoethyl)-1-(pyridin-2-yl)methylurea is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and versatile applications. This compound, identified by the CAS number 1225525-23-4, has garnered attention due to its potential in various biochemical and medicinal research areas. The molecular formula and structural features of this compound make it a valuable candidate for further exploration, particularly in the development of novel therapeutic agents.

The compound’s structure consists of a pyridine ring linked to a urea moiety, which is further substituted with a 2-aminoethyl group. This arrangement provides a rich framework for interactions with biological targets, making it an attractive scaffold for drug design. The pyridine ring is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are crucial for the binding affinity of small molecules to biological receptors.

In recent years, there has been a growing interest in the development of urea-based derivatives as pharmacological agents. Urea functionalities are often incorporated into drug molecules due to their ability to form stable hydrogen bonds, enhancing the binding affinity and selectivity of the compounds. The presence of the 2-aminoethyl group in 3-(2-aminoethyl)-1-(pyridin-2-yl)methylurea adds another layer of complexity, allowing for diverse chemical modifications and functionalizations.

One of the most compelling aspects of this compound is its potential application in the field of enzyme inhibition. Enzymes are critical targets in drug discovery, and modulating their activity can lead to significant therapeutic benefits. The structural features of 3-(2-aminoethyl)-1-(pyridin-2-yl)methylurea make it a promising candidate for inhibiting various enzymes involved in metabolic pathways. For instance, studies have shown that similar urea derivatives can interact with active sites of enzymes such as kinases and phosphodiesterases, potentially leading to the development of new antiviral and anticancer agents.

Moreover, the compound’s ability to cross the blood-brain barrier has been an area of active research. Many therapeutic agents fail to reach their target sites within the brain due to this barrier. However, certain molecular structures, including those containing pyridine rings and urea moieties, have demonstrated the ability to traverse this barrier effectively. This property makes 3-(2-aminoethyl)-1-(pyridin-2-yl)methylurea a valuable candidate for treating central nervous system disorders.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the pharmacological properties of this compound. Molecular docking studies have been instrumental in predicting how 3-(2-aminoethyl)-1-(pyridin-2-yl)methylurea interacts with biological targets. These studies have revealed potential binding modes that could be exploited for drug design. Additionally, quantum mechanical calculations have provided insights into the electronic structure and reactivity of the molecule, which are essential for optimizing its pharmacological properties.

The synthesis of 3-(2-aminoethyl)-1-(pyridin-2-yl)methylurea has been optimized through various chemical methodologies. Traditional synthetic routes involve condensation reactions between appropriate precursors under controlled conditions. However, modern techniques such as flow chemistry have enabled more efficient and scalable production processes. These advancements have not only improved yield but also reduced environmental impact, aligning with the principles of green chemistry.

In conclusion, 3-(2-aminoethyl)-1-(pyridin-2-yl)methylurea (CAS No: 1225525-23-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for drug design, particularly in enzyme inhibition and central nervous system therapy. With ongoing research and development, this compound is poised to play a crucial role in the discovery and development of novel therapeutic agents.